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8-Bromo-6-fluoroquinoline-2-
Compound Name:

carbaldehyde
CAS No.: 904886-03-9
Cat. No.: B2806914
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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of Bioorthogonal Chemistry
and the Rise of Quinoline Aldehydes

Bioorthogonal chemistry has revolutionized our ability to study biological processes in their
native environment. These chemical reactions are designed to occur within living systems
without interfering with endogenous biochemical processes. A key application of this
technology is the specific labeling of biomolecules to elucidate their function, localization, and
dynamics. Among the diverse toolkit of bioorthogonal reactions, the condensation of aldehydes
with specific nucleophiles, such as hydrazines and aminooxy compounds, offers a robust
method for covalent modification.

Quinoline-based fluorescent probes have emerged as powerful tools in bio-imaging due to their
favorable photophysical properties, including high quantum yields and sensitivity to their
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microenvironment. The quinoline scaffold is a versatile platform for the design of "turn-on"
fluorescent probes, where a significant increase in fluorescence intensity is observed upon
reaction with a target analyte. This characteristic is particularly advantageous for live-cell
imaging, as it minimizes background fluorescence from unreacted probes, thereby enhancing
the signal-to-noise ratio.

This guide provides a comprehensive overview of bioorthogonal labeling strategies that
leverage the unique properties of fluorescent quinoline aldehydes. We will delve into the
underlying chemical principles, provide detailed experimental protocols, and discuss the
applications of this technology in cellular imaging and drug development.

 To cite this document: BenchChem. [Application Notes and Protocols: Bioorthogonal
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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